Cas no 2680856-26-0 (5-Acetamidoheptanoic acid)

• Product Name: 5-Acetamidoheptanoic acid
• CAS No: 2680856-26-0
• Molecular Formula: C₉H₁₇NO₃
• Molecular Weight: 187.236182928085
• CID: 5650421
• PubChem ID: 88814117

5-Acetamidoheptanoic acid Properties

Names and Identifiers

• SCHEMBL11665886
• 2680856-26-0
• 5-acetamidoheptanoic acid
• EN300-28271656

• InChIKey： UHJHIDROQWPSOC-UHFFFAOYSA-N
• Inchi： 1S/C9H17NO3/c1-3-8(10-7(2)11)5-4-6-9(12)13/h8H,3-6H2,1-2H3,(H,10,11)(H,12,13)
• SMILES： O=C(C)NC(CC)CCCC(=O)O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 187.12084340g/mol
• Heavy Atom Count: 13
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids